Cas no 1256643-47-6 (3-Chloro-5-ethyl-1,2,4-oxadiazole)

3-Chloro-5-ethyl-1,2,4-oxadiazole is a heterocyclic compound featuring a chloro-substituted oxadiazole ring with an ethyl group at the 5-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The chloro group enhances electrophilic substitution potential, while the ethyl moiety contributes to stability and solubility in organic solvents. Its well-defined reactivity profile allows for precise modifications, facilitating the development of novel bioactive molecules. The compound is typically handled under controlled conditions due to its sensitivity to moisture and heat. Its purity and consistent performance make it a reliable choice for research and industrial-scale synthesis.

3-Chloro-5-ethyl-1,2,4-oxadiazole structure

1256643-47-6 structure

Product Name:3-Chloro-5-ethyl-1,2,4-oxadiazole

CAS No:1256643-47-6

MF:C₄H₅ClN₂O

MW:132.54829955101

MDL:MFCD18381923

CID:1088318

PubChem ID:51072282

Update Time:2025-10-29

3-Chloro-5-ethyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-ethyl-1,2,4-oxadiazole
- 3-chloro-5-ethyl-1,2,4-oxadiazole(SALTDATA: FREE)
- CS-0029981
- MFCD18381923
- 1256643-47-6
- BS-37295
- AKOS006317482
- MDL： MFCD18381923
- Inchi： 1S/C4H5ClN2O/c1-2-3-6-4(5)7-8-3/h2H2,1H3
- InChI Key： CMQGIGNDLDNZQM-UHFFFAOYSA-N
- SMILES： ClC1=NOC(CC)=N1

Computed Properties

Exact Mass: 132.0090405g/mol
Monoisotopic Mass: 132.0090405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 80.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 38.9Å²

3-Chloro-5-ethyl-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB294344-250 mg	3-Chloro-5-ethyl-1,2,4-oxadiazole; 95%	1256643-47-6		250 mg	€270.60	2023-07-20
abcr	AB294344-1 g	3-Chloro-5-ethyl-1,2,4-oxadiazole; 95%	1256643-47-6		1 g	€473.60	2023-07-20
abcr	AB294344-5 g	3-Chloro-5-ethyl-1,2,4-oxadiazole; 95%	1256643-47-6		5 g	€1,713.50	2023-07-20
Chemenu	CM276127-1g	3-Chloro-5-ethyl-1,2,4-oxadiazole	1256643-47-6	95%	1g	$335	2023-02-18
Chemenu	CM276127-5g	3-Chloro-5-ethyl-1,2,4-oxadiazole	1256643-47-6	95%	5g	$1013	2023-02-18
TRC	C373318-50mg	3-chloro-5-ethyl-1,2,4-oxadiazole	1256643-47-6		50mg	$ 70.00	2022-04-01
TRC	C373318-100mg	3-chloro-5-ethyl-1,2,4-oxadiazole	1256643-47-6		100mg	$ 95.00	2022-04-01
TRC	C373318-500mg	3-chloro-5-ethyl-1,2,4-oxadiazole	1256643-47-6		500mg	$ 365.00	2022-04-01
eNovation Chemicals LLC	Y1238770-1g	3-chloro-5-ethyl-1,2,4-oxadiazole	1256643-47-6	95%	1g	$400	2024-06-06
eNovation Chemicals LLC	Y1238770-5g	3-chloro-5-ethyl-1,2,4-oxadiazole	1256643-47-6	95%	5g	$1560	2024-06-06